Cas no 1252570-72-1 (N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide)

• Product Name: N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide
• CAS No: 1252570-72-1
• MF: C₁₇H₂₄N₂O₃S
• MW: 336.449063301086
• CID: 5843221
• PubChem ID: 51098728
• Update Time: 2025-06-21

N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26584066
• N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide
• 1252570-72-1
• N,N-dimethyl-1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperidine-3-carboxamide
• Z924350990

• Inchi： 1S/C17H24N2O3S/c1-14-6-8-15(9-7-14)10-12-23(21,22)19-11-4-5-16(13-19)17(20)18(2)3/h6-10,12,16H,4-5,11,13H2,1-3H3/b12-10+
• InChI Key： UJVLTCQLYDHKNC-ZRDIBKRKSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(N1CCCC(C(N(C)C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 336.15076381g/mol
• Monoisotopic Mass: 336.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide

Research Brief on N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide (CAS: 1252570-72-1)

The compound N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide (CAS: 1252570-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and piperidine moieties, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further development.

One of the key areas of focus has been the compound's interaction with specific biological targets. Research indicates that N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide exhibits selective binding affinity towards certain enzymes involved in inflammatory pathways. This property has spurred interest in its potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to modulate enzyme activity, leading to reduced production of pro-inflammatory cytokines. These findings suggest a possible application in treating chronic inflammatory conditions, though further validation in vivo is required.

Another notable aspect of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. These properties are critical for its development as a drug candidate, as they influence bioavailability and dosing regimens. Additionally, preliminary toxicity assessments have shown a manageable safety profile at therapeutic doses, although comprehensive toxicological evaluations are still underway to ensure its suitability for clinical trials.

In the context of drug delivery, N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide has been explored for its potential to enhance the targeted delivery of therapeutic agents. Its chemical structure allows for conjugation with other molecules, enabling the development of prodrugs or drug-carrier systems. Recent advancements in nanotechnology have further expanded its utility, with studies demonstrating its incorporation into nanoparticle formulations for improved tissue targeting and reduced off-target effects. These innovations hold promise for applications in oncology and other diseases requiring precise drug delivery.

Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, optimization of formulation, and long-term safety need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound towards clinical application. Future research directions may include exploring its efficacy in additional disease models, investigating combination therapies, and refining its chemical derivatives to enhance potency and selectivity.

In conclusion, N,N-dimethyl-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-3-carboxamide (CAS: 1252570-72-1) represents a compelling area of research in chemical biology and drug development. Its unique properties and potential therapeutic applications underscore the importance of continued investigation. As the field progresses, this compound may emerge as a valuable tool in addressing unmet medical needs, provided that ongoing studies validate its efficacy and safety in more complex biological systems.